2,5-Dioxo-6-thienylpiperidine

• Molecular Formula: C9H9NO2S
• Molecular Weight: 195.24 g/mol
• IUPAC Name: 6-thiophen-2-ylpiperidine-2,5-dione
• InChI: InChI=1S/C9H9NO2S/c11-6-3-4-8(12)10-9(6)7-2-1-5-13-7/h1-2,5,9H,3-4H2,(H,10,12)
• InChI Key: SIFFXDRVSDMLND-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(C1=O)C2=CC=CS2

Description

2,5-Dioxo-6-thienylpiperidine is a useful research compound. Its molecular formula is C9H9NO2S and its molecular weight is 195.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 13% solution of titanium trichloride in 20% hydrochloric acid (173 ml) was added to a degassed solution of ammonium acetate (100 g) in methanol (300 ml) at 0° C. under nitrogen over 20 min. A solution of sodium methoxide (1.49 g) in methanol (60 ml) was added to a suspension of 5-nitro-2-oxo-6-thienylpiperidine (5 g, Example 25a) in methanol (75 ml) and the mixture stirred for 20 min. This solution was then added dropwise to the titanium trichloride/buffer solution at 0° C. under nitrogen. The reaction was stirred at 0° C. for 30 min and at 23° C. for 30 min. Methanol was removed in vacuo and ethyl acetate was added to the residue. The emulsion was filtered through Hi-flo and then shaken with brine. The organic phase was dried (MgSO4) and concentrated in vacuo. The material was chromatographed on silica using (1:1 then 9:1) ethyl acetate in petroleum ether (60-80) as eluant to give 2,5-dioxo-6-thienylpiperidine. m/z (CI+) m/z 105 (MH, 53%).